Cas no 2358066-24-5 (tert-butyl N-1-amino-3-(1H-pyrazol-5-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(1H-pyrazol-5-yl)propan-2-ylcarbamate
• CAS No: 2358066-24-5
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5829967
• PubChem ID: 165707205
• Update Time: 2025-06-07

tert-butyl N-1-amino-3-(1H-pyrazol-5-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-amino-3-(1H-pyrazol-5-yl)propan-2-yl]carbamate
• 2358066-24-5
• EN300-1881139
• tert-butyl N-1-amino-3-(1H-pyrazol-5-yl)propan-2-ylcarbamate

• Inchi： 1S/C11H20N4O2/c1-11(2,3)17-10(16)14-9(7-12)6-8-4-5-13-15-8/h4-5,9H,6-7,12H2,1-3H3,(H,13,15)(H,14,16)
• InChI Key： PYEZHFPZOACDGT-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1=CC=NN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-1-amino-3-(1H-pyrazol-5-yl)propan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2358066-24-5 and Product Name: tert-butyl N-1-amino-3-(1H-pyrazol-5-yl)propan-2-ylcarbamate

The compound with the CAS number 2358066-24-5 and the product name tert-butyl N-1-amino-3-(1H-pyrazol-5-yl)propan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a pyrazole moiety in its structure is particularly noteworthy, as pyrazole derivatives are well-documented for their diverse biological activities and have been extensively studied in the quest for novel therapeutic agents.

Recent research has highlighted the importance of N-heterocyclic compounds in medicinal chemistry due to their ability to modulate various biological pathways. The tert-butyl N-1-amino-3-(1H-pyrazol-5-yl)propan-2-ylcarbamate structure combines a pyrazole ring with an amino group and a carbamate moiety, which collectively contribute to its pharmacological profile. The tert-butyl group provides steric hindrance, potentially influencing the compound's solubility and metabolic stability, while the pyrazole ring is known for its role in binding to biological targets such as enzymes and receptors.

In the context of contemporary pharmaceutical research, the development of small molecules that can interact with specific biological targets is of paramount importance. The pyrazol-5-yl substituent in this compound suggests potential interactions with enzymes or receptors involved in inflammatory pathways, making it a promising candidate for further investigation. Studies have shown that pyrazole derivatives can exhibit anti-inflammatory, antimicrobial, and anti-cancer properties, depending on their structural configuration.

The carbamate functional group in tert-butyl N-1-amino-3-(1H-pyrazol-5-yl)propan-2-ylcarbamate is another critical feature that contributes to its pharmacological activity. Carbamates are known for their ability to act as protease inhibitors, which has implications for the treatment of various diseases, including cancer and neurodegenerative disorders. The combination of these structural elements makes this compound a versatile scaffold for drug discovery.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been instrumental in understanding how tert-butyl N-1-amino-3-(1H-pyrazol-5-yl)propan-2-ylcarbamate interacts with potential target proteins. These studies have revealed that the compound can bind to various enzymes and receptors, suggesting multiple avenues for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, allowing for scalable production. The use of advanced catalytic systems has also minimized byproduct formation, enhancing the overall sustainability of the synthesis.

In conclusion, tert-butyl N-1-amino-3-(1H-pyrazol-5-yl)propan-2-ylcarbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure and predicted biological activities make it a valuable candidate for further research and development. As our understanding of biological pathways continues to expand, compounds like this one will play a crucial role in the discovery of novel therapeutic agents that address unmet medical needs.